Cas no 100700-38-7 (1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-)
![1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- structure](https://www.kuujia.com/scimg/cas/100700-38-7x300.png)
100700-38-7 structure
Product Name:1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
CAS No:100700-38-7
Molecular Formula:C29H30N4O2
Molecular Weight:466.5741
CID:157234
PubChem ID:57990
1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Properties
Names and Identifiers
-
- 1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
- 1-Piperidinebutyronitrile,4-[3-(hydroxymethyl)-2-oxo-1-benzimidazolinyl]-a,a-diphenyl- (7CI)
- 4-[4-[3-(hydroxymethyl)-2-oxobenzimidazol-1-yl]piperidin-1-yl]-2,2-diphenylbutanenitrile
- 5-24-02-00380 (Beilstein Handbook Reference)
- Butyronitrile, 2,2-diphenyl-4-(4-(3-hydroxymethyl-2-oxo-1-benzimidaizolinyl)piperidino)-
- 1-(3-Cyano-3,3-diphenylpropyl)-4-(3-hydroxymethyl-2-oxo-1-benzimidazolinyl)-piperidine
- 100700-38-7
- DTXSID90143470
- BRN 0869542
-
- InChIKey: HLBZVDQDHZUVOU-UHFFFAOYSA-N
- Inchi: InChI=1S/C29H30N4O2/c30-21-29(23-9-3-1-4-10-23,24-11-5-2-6-12-24)17-20-31-18-15-25(16-19-31)33-27-14-8-7-13-26(27)32(22-34)28(33)35/h1-14,25,34H,15-20,22H2
- SMILES: OCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C#N)C3=CC=CC=C3)CC2)C2=CC=CC=C12
Computed Properties
- Exact Mass: 466.2371
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 7
- Monoisotopic Mass: 466.237
- Heavy Atom Count: 35
- Complexity: 740
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 70.8A^2
Experimental Properties
- LogP: 4.22758
- PSA: 70.81
- Refractive Index: 1.634
- Boiling Point: 655.5°Cat760mmHg
- Flash Point: 350.2°C
- Density: 1.242
1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Related Literature
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Gaoshuang Hu,Tianqi Wu,Ziyang Liu,Shan Gao,Jianxiong Hao Anal. Methods, 2023,15, 2467-2479
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Prarthana Gowda,Soumalya Mukherjee,Siva K. Reddy,Rituparna Ghosh,Abha Misra RSC Adv., 2015,5, 26157-26162
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Xiao-Yan Lin,Li-Ming Zhao,Dao-Hua Wang,Yu-Kang Wang,Min Li,Hao-Hong Li,Zhi-Rong Chen Inorg. Chem. Front., 2018,5, 189-199
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Najmeh Farvardin,Shohreh Jahani,Maryam Kazemipour,Mohammad Mehdi Foroughi Anal. Methods, 2020,12, 1767-1778
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Akash S. Rasal,Khalilalrahman Dehvari,Girum Getachew,Chiranjeevi Korupalli,Anil V. Ghule Nanoscale, 2021,13, 5730-5743
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Rui Shi,Litian Lin,Pieter Dorenbos,Hongbin Liang J. Mater. Chem. C, 2017,5, 10737-10745
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William Copp,Christopher J. Wilds Org. Biomol. Chem., 2018,16, 9053-9058
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Roman Meledin,Sachitanand M. Mali,Sumeet K. Singh,Ashraf Brik Org. Biomol. Chem., 2016,14, 4817-4823
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10. Back cover
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